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Cat. No.: B3386776 Get Quote

An In-depth Technical Guide to Methyl 3-(Thiophen-3-yl)acrylate

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 135835-43-7

This technical guide provides a comprehensive overview of methyl 3-(thiophen-3-yl)acrylate, a

valuable synthetic intermediate. This document details its chemical and physical properties,

synthesis methodologies, spectroscopic data, potential applications in research and drug

development, and essential safety and handling information.

Chemical and Physical Properties
Methyl 3-(thiophen-3-yl)acrylate, also known as 3-Thiophen-3-yl-acrylic acid methyl ester, is a

key building block in organic synthesis. Its fundamental properties are summarized in the table

below.
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Property Value Reference

CAS Number 135835-43-7

Molecular Formula C₈H₈O₂S

Molecular Weight 168.21 g/mol

Appearance White solid [1]

Melting Point 48-49 °C [1]

IUPAC Name
methyl 3-(thiophen-3-

yl)acrylate
[2]

InChI Key
ZBUKIESAKFXOHF-

UHFFFAOYSA-N
[2]

Synthesis of Methyl 3-(Thiophen-3-yl)acrylate
The synthesis of methyl 3-(thiophen-3-yl)acrylate can be effectively achieved through several

modern organic chemistry reactions. The most common and efficient methods include the

Palladium-Catalyzed Heck Reaction and the Horner-Wadsworth-Emmons olefination.

Palladium-Catalyzed Heck Reaction
A ligand and base-free palladium-catalyzed oxidative Heck reaction provides a direct route to

(E)-methyl 3-(thiophen-3-yl)acrylate from thiophene-3-boronic acid and methyl acrylate.[1] This

method is advantageous due to its operational simplicity and high efficiency.
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Reactants Catalyst System Solvent

Product

Thiophene-3-boronic Acid

Reaction Mixture
(Heated)

Methyl Acrylate Pd(OAc)₂ Benzoquinone DMF

(E)-methyl 3-(thiophen-3-yl)acrylate

Reactants Base Solvent

Product

Methyl 2-(dimethoxyphosphoryl)acetate

Reaction Mixture
(Stirred at RT)

Thiophene-3-carboxaldehyde K₂CO₃ Aqueous Media

(E)-methyl 3-(thiophen-3-yl)acrylate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3386776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Related Compound Classes & Activities

Potential Research Areas

Methyl 3-(thiophen-3-yl)acrylate
(Core Structure)

Thiophene Derivatives

shares thiophene
moiety

Acrylate Polymers

is a monomer for

Aryl Acrylates

is an

Anti-inflammatory Agents Conductive Polymers Antifouling Materials Anticancer Drug Scaffolds

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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